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An In-depth Technical Guide on the Structure and Chemical Properties of Glycolaldehyde

Introduction
Glycolaldehyde (IUPAC name: 2-hydroxyacetaldehyde) is the simplest monosaccharide, a

diose, with the chemical formula C₂H₄O₂.[1][2][3] It is the smallest possible molecule containing

both an aldehyde (-CHO) and a hydroxyl (-OH) group, rendering it a highly reactive and

versatile chemical.[2][3] This bifunctionality underpins its significance as a fundamental

metabolite in various biological pathways, a key intermediate in organic synthesis, and a

molecule of interest in prebiotic chemistry and astrochemistry.[1][3][4] Although it conforms to

the general formula for carbohydrates, Cₙ(H₂O)ₙ, it is not strictly considered a saccharide.[2]

Glycolaldehyde is typically supplied as a white, transparent solid and is known to have a

sweet taste.[1][2] Its presence has been confirmed in organisms from bacteria to humans and

even in the interstellar medium, highlighting its ubiquitous nature.[2][3] This guide provides a

comprehensive overview of its structure, chemical properties, biological roles, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Structure and Forms
Glycolaldehyde's structure is dynamic and highly dependent on its physical state.

Gas Phase: In the gaseous state, it exists as a simple monomer.[2] Computational studies

show it can adopt several torsional conformers, with the cis-cis structure being the most
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stable due to intramolecular hydrogen bonding between the hydroxyl hydrogen and the

carbonyl oxygen.[4][5]

Solid and Liquid States: As a solid or molten liquid, glycolaldehyde primarily exists as a

cyclic dimer, specifically 1,4-dioxane-2,5-diol.[2][4] This dimerization occurs through

intermolecular hydrogen bonds.[4]

Aqueous Solution: In water, glycolaldehyde is present as a complex, rapidly interconverting

equilibrium mixture of at least four species: the free aldehyde (monomer), the hydrated

monomer (gem-diol), and cyclic dimers.[2][3] It is infinitely soluble in water due to extensive

hydrogen bonding.[4]
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Figure 1: Structural forms of glycolaldehyde in different physical states.

Chemical and Physical Properties
Identifiers

Identifier Value Reference

IUPAC Name
2-hydroxyacetaldehyde /

Hydroxyethanal
[1][2]

CAS Number 141-46-8 [1][2]

PubChem CID 756 [1]

ChEBI ID 17071 [2]

SMILES C(C=O)O [1]

InChI
InChI=1S/C2H4O2/c3-1-2-

4/h1,4H,2H2
[1][2]

InChIKey
WGCNASOHLSPBMP-

UHFFFAOYSA-N
[1][2]

Physicochemical Data
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Property Value Reference

Molecular Formula C₂H₄O₂ [1]

Molar Mass 60.05 g/mol [1][2]

Appearance
Transparent colorless/white

solid
[1][2]

Melting Point 97 °C (207 °F; 370 K) [1][2]

Boiling Point 131.3 °C (268.3 °F; 404.4 K) [2][4]

Density 1.065 g/mL [2]

Vapor Pressure 4.97 mmHg [1]

Solubility in Water Infinitely soluble / ~725 g/L [3][4]

log P -1.2 [4]

Spectroscopic and Thermochemical Data
Data Type Value / Observation Reference

¹H NMR (D₂O)

Resonances at 4.9 ppm

(triplet, C1 of hydrate) and 3.3

ppm (doublet, C2 of hydrate).

[6]

¹³C NMR
Data available via Madison

Metabolomics Consortium.
[7]

IR Spectroscopy

Spectra have been interpreted

in terms of monomeric

molecules in the vapor phase.

[5]

Mass Spectrometry

Fragmentation of the dimeric

form occurs via isomerization

of the molecular ion.

[8]

Standard Enthalpy of

Formation (Gas, 298 K)
–317.50 ± 0.90 kJ/mol [4]

Proton Affinity (PA) 779.8 kJ mol⁻¹ (Calculated) [9]
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Reactivity and Chemical Properties
The bifunctional nature of glycolaldehyde governs its reactivity.[3][4]

Condensation Reactions: It can undergo self-condensation, a key step in the formose

reaction where two formaldehyde molecules first form glycolaldehyde, which then converts

to glyceraldehyde and subsequently to larger sugars.[2][4] This reaction is considered

significant in prebiotic chemistry for the formation of biological building blocks like ribose.[2]

Reduction: The aldehyde group can be reduced to produce ethylene glycol.[4]

Reactions with Amines: It readily reacts with amines to form imines and other nitrogen-

containing compounds.[4]

Tautomerization: In acidic or basic solution, it undergoes reversible tautomerization to form

(Z)-1,2-ethenediol.[1][2]

Stability: Glycolaldehyde is relatively stable under standard conditions but may decompose

above 140°C via retro-aldol cleavage to formaldehyde.[4] It can react violently with strong

oxidizing agents, bases, and acids.[10]

Biological Role and Signaling Pathways
Glycolaldehyde is a fundamental metabolite found in all eukaryotes.[4] It is primarily located in

the mitochondria and is involved in several key metabolic pathways.[4]

Metabolic Origins
Glycolaldehyde is produced endogenously from several sources:[3][11]

Pentose Phosphate Shunt: It is transferred by thiamine pyrophosphate during this pathway.

[2]

Alternate Glycolysis: It can be formed by the action of ketolase on fructose 1,6-bisphosphate.

[2]

Purine Catabolism: The breakdown of purines leads to the formation of glycolureate, which is

hydrolyzed to yield glycolaldehyde.[2]
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Glycine Degradation: It can be formed from the amino acid glycine.[11]
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Figure 2: Key metabolic pathways for the endogenous production of glycolaldehyde.

Role as an Advanced Glycation End Product (AGE)
Precursor
Glycolaldehyde is a highly reactive precursor of Advanced Glycation End Products (AGEs).

[12][13] AGEs are formed through non-enzymatic reactions between sugars or reactive

aldehydes and proteins, lipids, or nucleic acids.[12] Glycolaldehyde has a protein glycation

reactivity reported to be 20,000-fold higher than that of glucose.[12] The accumulation of AGEs

is implicated in the pathology of various diseases, including diabetes, renal disease, and

atherosclerosis.[12][14]

Glycolaldehyde-derived AGEs interact with the Receptor for Advanced Glycation End

Products (RAGE), a multi-ligand cell surface receptor.[12][14] This interaction triggers a

signaling cascade that promotes cellular dysfunction. In vascular smooth muscle cells, for

instance, this signaling leads to increased expression of adhesion molecules like VCAM-1 and

ICAM-1, contributing to vascular inflammation.[14] The pathway involves the production of

intracellular Reactive Oxygen Species (ROS) and the activation of downstream signaling

kinases such as MAPK and the transcription factor NF-κB.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://foodb.ca/compounds/FDB003297
https://www.benchchem.com/product/b1209225?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137959/
https://pubmed.ncbi.nlm.nih.gov/11016456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137959/
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9137959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9255721/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycolaldehyde (GA)

Advanced Glycation
End Products (AGEs)

Non-enzymatic
Glycation

Proteins

RAGE Receptor

Binding

Intracellular ROS
Production

Activation

MAPK Activation NF-κB Activation

Vascular Inflammation
(VCAM-1, ICAM-1 ↑)

Click to download full resolution via product page

Figure 3: Glycolaldehyde-induced AGE-RAGE signaling pathway leading to vascular
inflammation.

Experimental Protocols
Synthesis: Hydroformylation of Formaldehyde
A primary industrial method for synthesizing glycolaldehyde is the hydroformylation of

formaldehyde.[15][16] This process involves the reaction of formaldehyde with synthesis gas (a

mixture of carbon monoxide and hydrogen) in the presence of a catalyst.[15]

Methodology:

Reactants: Formaldehyde (source can be formalin or paraformaldehyde), Carbon Monoxide

(CO), and Hydrogen (H₂).[15]
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Catalyst System: A rhodium-based catalyst is typically used for its high activity and

selectivity.[15][16] The system comprises a rhodium source (e.g., HRh(CO)(PPh₃)₃) and a

fluorophosphite ligand (e.g., 2,2′-ethylidenebis(4,6-di-tert-butylphenyl) fluorophosphite).[15]

[17]

Solvent: A suitable hydroformylation solvent such as N-methyl-2-pyrrolidinone is used.[15]

Reaction Conditions: The reaction is carried out in a high-pressure autoclave. Typical

conditions include temperatures of 100-120°C and pressures of 8-12.5 MPa.[16][17] The

ratio of H₂ to CO can be varied.[15]

Procedure: The autoclave is charged with formaldehyde, solvent, and the catalyst system. It

is then pressurized with the CO/H₂ mixture and heated to the target temperature for a set

duration (e.g., 2 hours).[15][17]

Analysis: Upon completion, the product mixture is analyzed to determine the conversion of

formaldehyde and the selectivity to glycolaldehyde.[15] High selectivity to glycolaldehyde
(up to 99.2%) has been reported using this method.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://patents.google.com/patent/US7301054B1/en
https://www.researchgate.net/publication/346505144_Hydroformylation_of_formaldehyde_to_glycolaldehyde_An_alternative_synthetic_route_for_ethylene_glycol
https://patents.google.com/patent/US7301054B1/en
https://patents.google.com/patent/US9126912B1/en
https://patents.google.com/patent/US7301054B1/en
https://www.researchgate.net/publication/346505144_Hydroformylation_of_formaldehyde_to_glycolaldehyde_An_alternative_synthetic_route_for_ethylene_glycol
https://patents.google.com/patent/US9126912B1/en
https://patents.google.com/patent/US7301054B1/en
https://patents.google.com/patent/US7301054B1/en
https://patents.google.com/patent/US9126912B1/en
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://patents.google.com/patent/US7301054B1/en
https://www.benchchem.com/product/b1209225?utm_src=pdf-body
https://patents.google.com/patent/US7301054B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Charge Autoclave:
- Formaldehyde Source

- Solvent
- Rhodium Catalyst

- Fluorophosphite Ligand

Pressurize with
CO / H₂ Gas

Heat to 100-120°C
Maintain Pressure (8-12.5 MPa)

Reaction (e.g., 2 hours)

Cool and Depressurize

Analyze Product Mixture
(e.g., GC, HPLC)

End

Click to download full resolution via product page

Figure 4: General experimental workflow for the synthesis of glycolaldehyde via
hydroformylation.
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Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
While traditional methods like HPLC and NMR can be used, they often suffer from low

selectivity for glycolaldehyde in complex mixtures.[18][19] A validated, rapid, and precise

method using GC-MS has been developed for its quantification.[18]

Methodology:

Sample Preparation: The aqueous sample containing glycolaldehyde is diluted 100-fold in

acetonitrile (ACN). An internal standard (IS), such as 10% dimethyl sulfoxide (DMSO) in

water, is added.[19] For a 10 mL final volume, 100 µL of the sample and 50 µL of the IS are

added to ACN.[19]

GC System: A gas chromatograph equipped with a mass spectrometer detector is used.

Capillary Column: A free-fatty acid polyethylene glycol (FFAP) capillary stationary phase is

used for optimal separation.[18]

GC Parameters:

Injection Volume: 1 µL.[18]

Split Ratio: 50:1.[18]

Mobile Phase Flow Rate: 2 mL/min.[18]

Oven Temperature Program:

Initial temperature: 80°C.[18]

Thermal gradient: Ramp at 60°C/min.[18]

Final temperature: 220°C.[18]

Quantification: The concentration of glycolaldehyde is determined using calibration curves

(internal, external, or standard addition).[18]
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Performance: This method is rapid (run time of 5.3 min), accurate (>90%), and precise (<4%

RSD), with a limit of detection (LOD) of 0.104 g/L.[18]
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Figure 5: Experimental workflow for the GC-MS analysis of glycolaldehyde.

Safety and Handling
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Glycolaldehyde is a combustible solid.[10] While it does not meet the criteria for classification

under GHS for most reports, some data indicates it may cause an allergic skin reaction.[1][10]

Handling: Use in a well-ventilated place.[20] Avoid dust formation and contact with skin and

eyes.[20]

Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-

impermeable gloves (tested to EN 374), and appropriate protective clothing.[20] Respiratory

protection (particulate filter) may be necessary if dust is formed.[20]

Storage: Store in a dry, cool, and well-ventilated place.[10][21]

Incompatibilities: Avoid strong oxidizing agents, acids, and bases, with which it can react

violently.[10]

Fire: Use dry chemical, CO₂, water spray, or alcohol-resistant foam as extinguishing agents.

[22] Hazardous combustion products include carbon monoxide and carbon dioxide.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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